N-(2-(dimethylamino)ethyl)-N-(4-methylbenzo[d]thiazol-2-yl)-4-tosylbutanamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(4-methyl-1,3-benzothiazol-2-yl)-4-(4-methylphenyl)sulfonylbutanamide;hydrochloride
• InChI: InChI=1S/C23H29N3O3S2.ClH/c1-17-10-12-19(13-11-17)31(28,29)16-6-9-21(27)26(15-14-25(3)4)23-24-22-18(2)7-5-8-20(22)30-23;/h5,7-8,10-13H,6,9,14-16H2,1-4H3;1H
• InChI Key: KEKQTDMOXICRPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CCCC(=O)N(CCN(C)C)C2=NC3=C(C=CC=C3S2)C.Cl
• Molecular Formula: C23H30ClN3O3S2
• Molecular Weight: 496.1 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(4-methylbenzo[d]thiazol-2-yl)-4-tosylbutanamide hydrochloride is a useful research compound. Its molecular formula is C23H30ClN3O3S2 and its molecular weight is 496.08. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

Benzothiazole derivatives have been studied for their corrosion inhibiting effects. For example, two benzothiazole derivatives showed significant inhibition efficiency against steel corrosion in a 1 M HCl solution, suggesting that similar compounds could be developed for corrosion protection purposes (Hu et al., 2016).

Antibacterial Agents

Research on novel heterocyclic compounds containing a sulfonamido moiety, aimed at synthesizing antibacterial agents, indicates the potential for benzothiazole derivatives to serve as the basis for developing new antimicrobial drugs (Azab et al., 2013).

Cancer Research

Carboxamide derivatives of benzo[b][1,6]naphthyridines, which share structural similarities with benzothiazole compounds, were found to have potent cytotoxic activities against various cancer cell lines, highlighting the potential of similar compounds in cancer research (Deady et al., 2003).

Pharmaceutical Development

The ability of certain benzothiazole derivatives to bind to proteins, as demonstrated by a fluorescent probe technique, suggests their potential utility in the development of diagnostic tools or as a component of drug-delivery systems (Jun et al., 1971).

Antithrombotic Treatment

Compounds characterized by trisubstituted beta-amino acid residues, such as GPIIb/IIIa integrin antagonists, exhibit promising antithrombotic properties. This indicates a potential application in developing antithrombotic treatments, especially in the acute phase of thrombotic diseases (Hayashi et al., 1998).